Cas no 853180-46-8 (1H-PYRAZOLE, 4-FLUORO-3-(4-METHOXYPHENYL)-)

• Product Name: 1H-PYRAZOLE, 4-FLUORO-3-(4-METHOXYPHENYL)-
• CAS No: 853180-46-8
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• CID: 3231917
• PubChem ID: 86052938
• Update Time: 2025-06-11

1H-PYRAZOLE, 4-FLUORO-3-(4-METHOXYPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE, 4-FLUORO-3-(4-METHOXYPHENYL)-
• 4-fluoro-3-(4-methoxyphenyl)-1H-pyrazole
• EN300-6490025
• 853180-46-8
• 4-fluoro-5-(4-methoxyphenyl)-1H-pyrazole

• Inchi： 1S/C10H9FN2O/c1-14-8-4-2-7(3-5-8)10-9(11)6-12-13-10/h2-6H,1H3,(H,12,13)
• InChI Key： PPZIZHLQOSRABF-UHFFFAOYSA-N
• SMILES： FC1C=NNC=1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 192.06989108Da
• Monoisotopic Mass: 192.06989108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.9Ų

Additional information on 1H-PYRAZOLE, 4-FLUORO-3-(4-METHOXYPHENYL)-

Comprehensive Overview of 1H-Pyrazole, 4-Fluoro-3-(4-methoxyphenyl)- (CAS No. 853180-46-8)

The compound 1H-Pyrazole, 4-Fluoro-3-(4-methoxyphenyl)- (CAS No. 853180-46-8) is a fluorinated pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 4-fluoro and 4-methoxyphenyl substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors, anti-inflammatory agents, and other small-molecule therapeutics.

In recent years, the demand for fluorinated heterocycles like 1H-Pyrazole, 4-Fluoro-3-(4-methoxyphenyl)- has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and targeted drug delivery systems. The compound's CAS No. 853180-46-8 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in medicinal chemistry and drug discovery pipelines.

One of the key applications of 1H-Pyrazole, 4-Fluoro-3-(4-methoxyphenyl)- is its use in designing selective enzyme modulators. The fluoro group at the 4-position often enhances binding affinity to target proteins, while the methoxyphenyl moiety contributes to lipophilicity, a critical factor in blood-brain barrier permeability. These properties are particularly valuable in CNS drug development, a hot topic in neuroscience research.

From a synthetic perspective, CAS No. 853180-46-8 is often prepared via palladium-catalyzed cross-coupling or nucleophilic aromatic substitution reactions. Its versatility as a building block has been highlighted in recent publications on green chemistry and sustainable synthesis, addressing the industry's push for eco-friendly methodologies. This aligns with the broader trend of minimizing hazardous waste in chemical production.

The compound's spectroscopic properties, including its distinct NMR fingerprint and mass spectrometry profile, are well-documented, aiding in quality control during scale-up. Analytical chemists frequently reference 1H-Pyrazole, 4-Fluoro-3-(4-methoxyphenyl)- when developing HPLC methods for related pyrazole derivatives, a common challenge in pharmaceutical analysis.

In agrochemical applications, derivatives of 1H-Pyrazole, 4-Fluoro-3-(4-methoxyphenyl)- have shown promise as plant growth regulators and pest control agents. The fluoro substitution is known to improve resistance to enzymatic degradation, a sought-after trait in crop protection formulations. This has sparked interest in its potential for sustainable agriculture solutions.

As the scientific community continues to explore structure-activity relationships (SAR) in heterocyclic compounds, CAS No. 853180-46-8 serves as an important reference point. Its crystal structure data, available in the Cambridge Structural Database, provides insights into molecular packing and intermolecular interactions, valuable for computational chemistry and molecular modeling studies.

Looking ahead, the compound's role in high-throughput screening libraries is expected to grow, particularly for targets like G-protein-coupled receptors (GPCRs) and ion channels. Its balanced logP and polar surface area make it a attractive scaffold for fragment-based drug design, a cutting-edge approach in lead optimization.